Cas no 1214369-00-2 (5-Chloro-3-(pyridin-3-yl)picolinonitrile)

5-Chloro-3-(pyridin-3-yl)picolinonitrile structure
1214369-00-2 structure
Product Name:5-Chloro-3-(pyridin-3-yl)picolinonitrile
CAS No:1214369-00-2
MF:C11H6ClN3
MW:215.638440608978
CID:4909131
Update Time:2023-08-21

5-Chloro-3-(pyridin-3-yl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-3-(pyridin-3-yl)picolinonitrile
    • 5-Chloro-3-(pyridin-3-yl)picolinonitrile
    • Inchi: 1S/C11H6ClN3/c12-9-4-10(11(5-13)15-7-9)8-2-1-3-14-6-8/h1-4,6-7H
    • InChI Key: PVUHVTFATGQVEL-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C(C#N)C(=C1)C1C=NC=CC=1

Computed Properties

  • Exact Mass: 215.0250249 g/mol
  • Monoisotopic Mass: 215.0250249 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 49.6
  • Molecular Weight: 215.64

5-Chloro-3-(pyridin-3-yl)picolinonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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